Cas no 1257095-46-7 (N-(4-Nitrophenyl)-4-(trifluoromethyl)benzothioamide)

• Product Name: N-(4-Nitrophenyl)-4-(trifluoromethyl)benzothioamide
• CAS No: 1257095-46-7
• MF: C₁₄H₉F₃N₂O₂S
• MW: 326.293672323227
• CID: 1092923
• PubChem ID: 72942551
• Update Time: 2025-04-20

N-(4-Nitrophenyl)-4-(trifluoromethyl)benzothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrophenyl)-4-(trifluoromethyl)benzothioamide
• N-(4-nitrophenyl)-4-(trifluoromethyl)benzenecarbothioamide
• 1257095-46-7

• Inchi： 1S/C14H9F3N2O2S/c15-14(16,17)10-3-1-9(2-4-10)13(22)18-11-5-7-12(8-6-11)19(20)21/h1-8H,(H,18,22)
• InChI Key： CJHQGNWADYISTI-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(F)(F)F)=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.03368319g/mol
• Monoisotopic Mass: 326.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes